Cas no 88768-11-0 (5-Phenyl-2-Keto-Valeric Acid)

• Product Name: 5-Phenyl-2-Keto-Valeric Acid
• CAS No: 88768-11-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 621806
• PubChem ID: 13294447
• Update Time: 2024-03-01

5-Phenyl-2-Keto-Valeric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, a-oxo-
• 5-Phenyl-2-Keto-Valeric Acid
• 2-oxo-5-phenylpentanoic acid
• Benzenepentanoic acid, alpha-oxo-
• 2-oxo-5-phenylvaleric acid
• alpha-Oxobenzenepentanoic acid
• 2-keto-5-phenyl-valeric acid
• DB08050
• Q27097284
• KPV

• Inchi： 1S/C11H12O3/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,13,14)
• InChI Key： MJXXAPORLGKVLB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives